Cas no 7188-38-7 (Tert-BUTYL ISOCYANIDE)

Tert-BUTYL ISOCYANIDE Properties

Names and Identifiers

• 2-methylpropyl isocyanide
• tert-Butyl isocyanide
• 2-isocyano-2-methylPropane
• T-BUTYLISOCYANIDE
• tert-butylisocyanide
• t-Butylisonitrile
• tert-Butylisonitrile
• TBIN
• Propane, 2-isocyano-2-methyl-
• 2-Methyl-2-isocyanopropane
• t-Butyl isocyanide
• 2-Isocyano-2-Methyl-Propane
• propanC
• t-butyl isonitrile
• tert.butyl-isonitril
• t-BuNC
• tert.-butylisonitrile
• tert-butyl isonitrile
• tert-Butyliminocarbene
• 2-isocyano-2-methyl
• tert.-butyl-isonit
• 7188-38-7
• SB40464
• DTXSID60222145
• GS-0311
• InChI=1/C5H9N/c1-5(2,3)6-4/h1-3H
• 1,1-dimethylethyl isocyanide
• NSC 141687
• EINECS 230-553-5
• MFCD00000002
• UNII-22S4Z857K3
• WLN: NCX1&1&1
• B1274
• J-509744
• NSC-141687
• AKOS032950018
• AKOS007930582
• FT-0636386
• 2-Isocyano-2-methylpropan
• tert.-butyl-isonitrile
• NSC141687
• Q3266872
• I11390
• EN300-300704
• Propane, 2-isocyano-2-methyl- (VAN)
• 22S4Z857K3
• Propane, 2-isocyano-2-methyl- (VA
• tert-Bu-NC
• Propane, 2-isocyano-2-methyl-(9CI)
• 1,1-Dimethylethyl Isocyanide; 1-tert-Butylisonitrile; 2-Isocyano-2-methylpropane; t-Butylisocyanide; t-Butylisonitrile; tert-Butylisonitrile
• Propane, 2-isocyano-2-methyl-(VAN)
• Propane, 2-isocyano-2-methyl-(VAN) (9CI)
• DTXCID60144636
• DB-008701
• +Expand

• MDL： MFCD00000002
• InChIKey： FAGLEPBREOXSAC-UHFFFAOYSA-N
• Inchi： 1S/C5H9N/c1-5(2,3)6-4/h1-3H3
• SMILES： [N+](#[C-])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 1903156

Computed Properties

• Exact Mass: 83.07350
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.073
• Heavy Atom Count: 6
• Complexity: 77.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 4.4

Experimental Properties

• LogP: 0.93490
• PSA: 0.00000
• Refractive Index: n20/D 1.376(lit.)
• Boiling Point: 92°C
• Flash Point: Fahrenheit: 28.4 ° f
  Celsius: -2 ° c
  
• Solubility: Soluble in organic solvents such as ethanol, methanol, ether, toluene and dichloromethane.
• Color/Form: colorless liquid
• Stability/Shelf Life: store cold
• Solubility: Not available
• Density: 0.735 g/mL at 25 °C(lit.)

Tert-BUTYL ISOCYANIDE Security Information

• Symbol: GHS02 GHS06
• RTECS：EQ7102500
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16; S45
• Packing Group：II
• Risk Phrases：R11; R23
• Dangerous goods sign： F T
• Hazardous Material transportation number：UN 1993 3/PG 2
• Hazard Statement： H225,H330
• Warning Statement： P210,P260,P284,P310
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-23
• Signal Word：Danger
• HazardClass：3

Tert-BUTYL ISOCYANIDE Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides